Cas no 83821-53-8 (Benzo[b]naphtho[2,1-d]thiophene,8-methyl-)

• Product Name: Benzo[b]naphtho[2,1-d]thiophene,8-methyl-
• CAS No: 83821-53-8
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 732800
• PubChem ID: 150064
• Update Time: 2025-04-19

Benzo[b]naphtho[2,1-d]thiophene,8-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,1-d]thiophene,8-methyl-
• 8-methylnaphtho[1,2-b][1]benzothiole
• VLPKNFOLGLSAFS-UHFFFAOYSA-N
• Benzo(b)naphtho(2,1-d)thiophene, 8-methyl-
• DTXSID90232712
• SCHEMBL18810712
• Benzo[b]naphtho[2,1]thiophene, 8-methyl
• 8-methylbenzo[b]naphtho[2,1-d]thiopene
• 83821-53-8

• Inchi： 1S/C17H12S/c1-11-6-9-16-15(10-11)14-8-7-12-4-2-3-5-13(12)17(14)18-16/h2-10H,1H3
• InChI Key： VLPKNFOLGLSAFS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes